
ATL1102 stability and proper storage conditions
for research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MG-1102

Cat. No.: B15138660 Get Quote

ATL1102 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, proper storage, and handling of

ATL1102 for research purposes.

Frequently Asked Questions (FAQs)
Q1: What is ATL1102 and what is its mechanism of action?

A1: ATL1102 is a second-generation 2'-O-Methoxyethyl (2'-MOE) gapmer antisense

oligonucleotide (ASO).[1][2] Its primary function is to inhibit the expression of CD49d, a subunit

of the cell adhesion molecule Very Late Antigen-4 (VLA-4). ATL1102 is designed to specifically

bind to the messenger RNA (mRNA) of CD49d. This binding event recruits an intracellular

enzyme called RNase H, which then cleaves and degrades the CD49d mRNA.[1][2][3] The

reduction of CD49d mRNA levels leads to a decrease in the production of the CD49d protein,

thereby modulating the inflammatory response.[4]

Q2: How should I properly store and handle ATL1102 upon receipt?

A2: While specific stability studies for research-grade ATL1102 are not extensively published,

general guidelines for 2'-MOE antisense oligonucleotides should be followed to ensure its

integrity. It is recommended to store ATL1102 as a lyophilized powder at -20°C for long-term

storage. For short-term storage, 2-8°C is acceptable. Once reconstituted in a nuclease-free
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buffer, it is advisable to aliquot the solution into single-use volumes to minimize freeze-thaw

cycles and store at -20°C or -80°C. Before use, allow the vial to equilibrate to room

temperature before opening to prevent condensation.

Q3: What is the recommended solvent for reconstituting ATL1102?

A3: For research purposes, lyophilized ATL1102 should be reconstituted in a sterile, nuclease-

free aqueous buffer. The choice of buffer can depend on the specific downstream application.

Nuclease-free water or a buffered saline solution such as phosphate-buffered saline (PBS) are

commonly used. The clinical formulation of ATL1102 is a sterile aqueous solution with a pH of

7.4.

Q4: How can I verify the activity of ATL1102 in my in vitro experiments?

A4: The activity of ATL1102 can be assessed by measuring the downregulation of its target,

CD49d. This can be done at both the mRNA and protein levels. Quantitative PCR (qPCR) can

be used to measure the levels of CD49d mRNA in cells treated with ATL1102 compared to

control cells. At the protein level, techniques such as Western blotting or flow cytometry can be

employed to quantify the reduction in CD49d protein expression.

Stability and Storage Conditions
There is limited publicly available quantitative stability data specifically for ATL1102 in a

research setting. However, based on the general properties of 2'-MOE antisense

oligonucleotides, the following storage conditions are recommended to ensure stability.

Condition Lyophilized Powder Reconstituted Solution

Long-term Storage -20°C -20°C to -80°C (in aliquots)

Short-term Storage 2-8°C 2-8°C (for a few days)

Freeze-Thaw Cycles Avoid repeated cycles Minimize by aliquoting

Light Exposure Store protected from light Store protected from light
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Protocol 1: In Vitro Transfection of ATL1102 in Cell Culture

This protocol provides a general guideline for the delivery of ATL1102 into cultured cells.

Optimization may be required depending on the cell type.

Materials:

ATL1102 (lyophilized or reconstituted)

Appropriate cell culture medium

Transfection reagent suitable for oligonucleotides (e.g., lipofectamine-based reagents)

Nuclease-free water or PBS

Cells to be transfected

Multi-well cell culture plates

Procedure:

Cell Seeding: Seed cells in a multi-well plate at a density that will result in 70-80%

confluency at the time of transfection.

Preparation of Transfection Complex:

Dilute the required amount of ATL1102 in serum-free medium.

In a separate tube, dilute the transfection reagent in serum-free medium according to the

manufacturer's instructions.

Combine the diluted ATL1102 and the diluted transfection reagent. Mix gently and

incubate for the time recommended by the manufacturer to allow for complex formation.

Transfection:

Remove the old medium from the cells and replace it with fresh, serum-containing

medium.
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Add the transfection complex drop-wise to the cells.

Incubation: Incubate the cells for 24-72 hours post-transfection.

Analysis: After the incubation period, harvest the cells to analyze the knockdown of CD49d

expression at the mRNA or protein level.
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Issue Possible Cause Recommendation

Low knockdown efficiency
Suboptimal transfection

efficiency

Optimize the transfection

protocol, including the

transfection reagent-to-ASO

ratio and cell confluency.

Consider using a different

transfection reagent or delivery

method.

Incorrect ASO concentration

Perform a dose-response

experiment to determine the

optimal concentration of

ATL1102 for your cell type.

ASO degradation

Ensure that all solutions and

labware are nuclease-free.

Aliquot the reconstituted ASO

to avoid multiple freeze-thaw

cycles.

Cell toxicity
High concentration of ASO or

transfection reagent

Reduce the concentration of

the ASO and/or the

transfection reagent. Ensure

that the transfection reagent is

not left on the cells for an

extended period if it is toxic.

Contamination

Check for mycoplasma or

other contaminants in the cell

culture.

Inconsistent results
Variation in cell passage

number or confluency

Use cells within a consistent

passage number range and

ensure similar confluency at

the time of the experiment.
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Pipetting errors

Use calibrated pipettes and

ensure accurate and

consistent pipetting

techniques.

Visualizations
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Caption: Mechanism of action of ATL1102.
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ATL1102 Experimental Workflow
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Caption: General experimental workflow for using ATL1102.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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